N-(2,3-dimethoxyphenyl)-4-(methylsulfonyl)piperidine-1-carboxamide

• IUPAC Name: N-(2,3-dimethoxyphenyl)-4-methylsulfonylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H22N2O5S/c1-21-13-6-4-5-12(14(13)22-2)16-15(18)17-9-7-11(8-10-17)23(3,19)20/h4-6,11H,7-10H2,1-3H3,(H,16,18)
• InChI Key: WXQJHYZDMCLJNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)N2CCC(CC2)S(=O)(=O)C
• Molecular Formula: C15H22N2O5S
• Molecular Weight: 342.4 g/mol

Description

N-(2,3-dimethoxyphenyl)-4-(methylsulfonyl)piperidine-1-carboxamide, also known as U-50488, is a synthetic opioid analgesic. It was first synthesized in the 1970s and has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Pharmacokinetics and Metabolism

One area of study involves understanding the disposition and metabolism of compounds structurally related to N-(2,3-dimethoxyphenyl)-4-(methylsulfonyl)piperidine-1-carboxamide. For instance, the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, were determined in healthy subjects. This study revealed that elimination occurs principally via feces, with urinary excretion accounting for a minor portion. Notably, the compound undergoes extensive metabolism, with the principal route involving oxidation. Such insights into the metabolism and elimination pathways can inform the development and optimization of related compounds (Renzulli et al., 2011).

Pharmacological Studies

Pharmacological studies of related compounds provide a foundation for understanding the potential therapeutic applications of N-(2,3-dimethoxyphenyl)-4-(methylsulfonyl)piperidine-1-carboxamide. For example, the investigation of venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, characterized its absorption, metabolism, and excretion in humans. Such studies highlight the importance of hepatic metabolism in the clearance of the drug, with feces being the major route of elimination. Understanding the metabolic pathways and pharmacokinetics of compounds like venetoclax can offer valuable insights into the therapeutic potential and optimization of N-(2,3-dimethoxyphenyl)-4-(methylsulfonyl)piperidine-1-carboxamide (Liu et al., 2017).

Research on Related Compounds

Exploring the effects of related compounds on platelet activation and anticoagulation provides insights into potential therapeutic applications beyond their primary use. For instance, MD 805, an anticoagulant, demonstrated a stable antithrombin effect without marked interindividual differences in coagulation time, highlighting its potential in maintenance anticoagulation therapy for patients on hemodialysis (Matsuo et al., 1986). Such research underscores the broader applicability of piperidine derivatives in various therapeutic areas.